Kaempferol 3,4'-diglucoside: A Comprehensive Technical Guide on Natural Sources, Distribution, and Biological Significance
Kaempferol 3,4'-diglucoside: A Comprehensive Technical Guide on Natural Sources, Distribution, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Abstract
Kaempferol (B1673270) 3,4'-diglucoside is a naturally occurring flavonol glycoside, a class of secondary metabolites widely distributed in the plant kingdom. As a derivative of the well-studied aglycone kaempferol, this compound is of significant interest to researchers in pharmacognosy, natural product chemistry, and drug development. This technical guide provides an in-depth overview of the known natural sources, distribution, and biological activities of Kaempferol 3,4'-diglucoside. It includes a summary of available quantitative data, detailed experimental protocols for its study, and a discussion of its potential modulation of key cellular signaling pathways, primarily inferred from the extensive research on its aglycone, kaempferol.
Natural Sources and Distribution
Kaempferol 3,4'-diglucoside has been identified in a limited number of plant species, suggesting a more restricted distribution compared to its parent compound, kaempferol. The primary documented sources are:
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Norway Spruce (Picea abies): This compound has been isolated from the buds and needles of the Norway spruce, a common coniferous tree in Europe.
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Japanese Wisteria (Wisteria floribunda): Kaempferol 3,4'-diglucoside has also been reported in this species of flowering plant native to Japan.
While flavonoids, in general, are widespread, the specific glycosylation patterns can be species-specific. It is plausible that Kaempferol 3,4'-diglucoside exists in other plants, but comprehensive screening for this particular glycoside has been limited.
Quantitative Data
Quantitative data specifically for Kaempferol 3,4'-diglucoside in its natural sources is scarce in publicly available literature. However, data for total flavonoids and other kaempferol glycosides in Picea abies can provide an estimation of its potential concentration.
| Plant Source | Plant Part | Compound | Concentration | Reference |
| Picea abies | Needles | Total Flavonoids | ~600-800 mg/100g DW | [1] |
| Picea abies | Bark | Total Flavonoids (as quercetin (B1663063) equivalents) | ~0.62 mg/g extract | [2] |
Note: The concentration of Kaempferol 3,4'-diglucoside is expected to be a fraction of the total flavonoid content. Further targeted quantitative studies are required to determine the precise concentrations in these and other potential plant sources.
Experimental Protocols
The following sections detail generalized methodologies for the extraction, isolation, and quantification of kaempferol glycosides, which can be adapted and optimized for Kaempferol 3,4'-diglucoside.
Extraction of Kaempferol Glycosides
A common method for extracting flavonoids from plant material involves solvent extraction.
Protocol: Methanolic Extraction of Flavonoids from Plant Material
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Sample Preparation: Air-dry or freeze-dry the plant material (e.g., needles of Picea abies) and grind it into a fine powder to increase the surface area for extraction.
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Extraction:
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Macerate the powdered plant material in 80% aqueous methanol (B129727) (1:10 w/v) at room temperature for 24-48 hours with occasional shaking.
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Alternatively, perform Soxhlet extraction for 6-8 hours for a more exhaustive extraction.
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Filtration and Concentration:
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Filter the extract through Whatman No. 1 filter paper.
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Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain a crude extract.
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Solvent Partitioning (Optional):
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Suspend the crude extract in water and partition successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297), to remove non-polar compounds and enrich the flavonoid fraction in the ethyl acetate and butanol fractions.
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Experimental Workflow for Extraction
Isolation and Purification
Isolation of specific glycosides from the crude extract typically involves chromatographic techniques.
Protocol: Chromatographic Isolation of Kaempferol 3,4'-diglucoside
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Column Chromatography (Initial Separation):
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Subject the enriched flavonoid extract to column chromatography on silica (B1680970) gel or a polymeric resin (e.g., Diaion HP-20).
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Elute with a gradient of solvents, starting with a non-polar solvent (e.g., chloroform) and gradually increasing the polarity with a polar solvent (e.g., methanol).
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Collect fractions and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate:formic acid:water) and visualizing under UV light (254 nm and 366 nm).
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Sephadex LH-20 Chromatography:
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Pool the fractions containing the compound of interest and further purify them using a Sephadex LH-20 column with methanol as the eluent to separate compounds based on molecular size.
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Preparative High-Performance Liquid Chromatography (Prep-HPLC):
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For final purification, use a preparative HPLC system with a C18 column.
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Employ a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water (both often containing a small amount of acid, e.g., 0.1% formic acid, to improve peak shape).
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Monitor the elution at a wavelength where flavonoids absorb strongly (e.g., 265 nm or 350 nm).
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Collect the peak corresponding to Kaempferol 3,4'-diglucoside.
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Structure Elucidation:
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Confirm the identity and purity of the isolated compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMQC, HMBC).
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Quantification
High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the most common method for the quantification of flavonoids.
Protocol: HPLC-UV Quantification of Kaempferol 3,4'-diglucoside
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Standard Preparation: Prepare a stock solution of purified Kaempferol 3,4'-diglucoside of known concentration in methanol. Create a series of calibration standards by diluting the stock solution.
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Sample Preparation: Prepare the plant extract as described in the extraction protocol. Ensure the final sample is filtered through a 0.45 µm syringe filter before injection.
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HPLC Conditions:
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Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase: A gradient of Solvent A (e.g., water with 0.1% formic acid) and Solvent B (e.g., acetonitrile with 0.1% formic acid).
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Flow Rate: 1.0 mL/min.
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Detection: UV detector at a wavelength of approximately 265 nm or 350 nm.
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Injection Volume: 10-20 µL.
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Analysis:
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Inject the calibration standards to generate a calibration curve (peak area vs. concentration).
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Inject the plant extract samples.
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Identify the peak for Kaempferol 3,4'-diglucoside based on its retention time compared to the standard.
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Quantify the amount of the compound in the sample by interpolating its peak area on the calibration curve.
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Workflow for HPLC Quantification
Biological Activity and Signaling Pathways
Direct studies on the biological activity and signaling pathways specifically modulated by Kaempferol 3,4'-diglucoside are limited. However, the extensive research on its aglycone, kaempferol, provides a strong foundation for predicting its potential therapeutic effects. The glycosylation at the 3 and 4' positions will likely influence its bioavailability, solubility, and interaction with cellular targets, potentially acting as a prodrug that releases kaempferol upon hydrolysis by gut microbiota or cellular enzymes.
The following signaling pathways are known to be modulated by kaempferol and are therefore potential targets for Kaempferol 3,4'-diglucoside .
Anti-inflammatory Pathways
Kaempferol is a potent anti-inflammatory agent that acts on several key signaling cascades.
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NF-κB Pathway: Kaempferol can inhibit the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of inflammation. It can prevent the phosphorylation and subsequent degradation of IκBα, thereby retaining NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes like COX-2, iNOS, and various cytokines.[3][4]
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MAPK Pathway: Kaempferol can modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38 kinases. By inhibiting the phosphorylation of these kinases, kaempferol can suppress the downstream activation of transcription factors involved in inflammation.[3][5]
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STAT Pathway: The Signal Transducer and Activator of Transcription (STAT) pathway, particularly STAT3, is another target of kaempferol. Inhibition of STAT3 phosphorylation can reduce the expression of inflammatory mediators.[3]
Kaempferol's Anti-inflammatory Signaling
Apoptosis and Cancer-Related Pathways
Kaempferol has been extensively studied for its pro-apoptotic and anti-cancer effects, which are mediated through various signaling pathways.
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PI3K/Akt Pathway: Kaempferol can inhibit the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is crucial for cell survival and proliferation. Inhibition of this pathway can lead to the downregulation of anti-apoptotic proteins like Bcl-2 and the upregulation of pro-apoptotic proteins like Bax, ultimately triggering apoptosis.[6][7]
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EGFR Pathway: Kaempferol has been shown to inhibit the Epidermal Growth Factor Receptor (EGFR) signaling pathway. By blocking EGFR phosphorylation, it can suppress downstream signaling cascades like the Ras/Raf/MEK/ERK and PI3K/Akt pathways, leading to reduced cell proliferation and migration.[8]
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p53-mediated Apoptosis: Kaempferol can induce apoptosis through the activation of the tumor suppressor protein p53. This can lead to cell cycle arrest and the induction of apoptosis through the intrinsic mitochondrial pathway.[9]
Kaempferol's Pro-Apoptotic Signaling in Cancer Cells
Conclusion and Future Directions
Kaempferol 3,4'-diglucoside is a promising natural product with potential therapeutic applications, largely inferred from the well-documented activities of its aglycone, kaempferol. This guide provides a foundational understanding of its natural sources, analytical methodologies, and potential biological activities. However, significant research gaps remain. Future research should focus on:
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Comprehensive Screening: A broader screening of plant species to identify new and richer sources of Kaempferol 3,4'-diglucoside.
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Quantitative Analysis: Development and application of validated analytical methods to accurately quantify this compound in various natural matrices.
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Pharmacokinetic Studies: In-depth investigation of the absorption, distribution, metabolism, and excretion (ADME) of Kaempferol 3,4'-diglucoside to understand its bioavailability and biotransformation.
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Direct Biological Studies: Elucidation of the specific biological activities and molecular mechanisms of Kaempferol 3,4'-diglucoside to confirm and expand upon the activities predicted from its aglycone.
Addressing these research areas will be crucial for unlocking the full therapeutic potential of Kaempferol 3,4'-diglucoside and paving the way for its potential use in pharmaceutical and nutraceutical applications.
References
- 1. scielo.br [scielo.br]
- 2. researchgate.net [researchgate.net]
- 3. Kaempferol: Unveiling its anti-inflammatory properties for therapeutic innovation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Kaempferol induces apoptosis through the MAPK pathway and regulates JNK-mediated autophagy in MC-3 cells - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. Anticancer Properties of Kaempferol on Cellular Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Kaempferol Inhibits Pancreatic Cancer Cell Growth and Migration through the Blockade of EGFR-Related Pathway In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Anti-cancer Effect and Underlying Mechanism(s) of Kaempferol, a Phytoestrogen, on the Regulation of Apoptosis in Diverse Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
